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Compound of Interest

Compound Name: JNJ-17203212

Cat. No.: B1673000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of JNJ-17203212 in

Dimethyl Sulfoxide (DMSO) and ethanol. This document includes quantitative solubility data,

detailed experimental protocols for solubility determination, and a diagram of the associated

signaling pathway.

Quantitative Solubility Data
The solubility of JNJ-17203212 in DMSO and ethanol has been reported by various suppliers.

The data is summarized in the table below for easy comparison. It is important to note that

slight variations in reported values can occur due to differences in experimental conditions,

such as temperature and purity of the compound and solvents.

Solvent
Reported Solubility
(mg/mL)

Reported Solubility
(Molar)

Source Citation

DMSO ≥ 100 mg/mL ≥ 238.48 mM [1]

DMSO 41.93 mg/mL 100 mM

DMSO Soluble to 100 mM 100 mM

Ethanol 41.93 mg/mL 100 mM

Ethanol Soluble to 100 mM 100 mM
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Note: The molecular weight of JNJ-17203212 is 419.32 g/mol . Molar concentrations are

calculated based on this value.

Mechanism of Action and Signaling Pathway
JNJ-17203212 is a potent and selective antagonist of the Transient Receptor Potential Vanilloid

1 (TRPV1) receptor.[1][2][3] The TRPV1 receptor is a non-selective cation channel that is

activated by a variety of stimuli, including heat, protons (low pH), and capsaicin (the active

component of chili peppers). It plays a crucial role in the sensation of pain. As an antagonist,

JNJ-17203212 blocks the activation of the TRPV1 channel, thereby inhibiting downstream

signaling pathways associated with pain transmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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